3-(Cyclohexyloxy)-2-iodophenol

• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol
• IUPAC Name: 3-cyclohexyloxy-2-iodophenol
• InChI: InChI=1S/C12H15IO2/c13-12-10(14)7-4-8-11(12)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key: ZXDHMLHZOYDVIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=CC(=C2I)O

Description

3-(Cyclohexyloxy)-2-iodophenol is a halogenated phenolic compound featuring a phenol ring substituted with an iodine atom at the ortho-position (C2) and a cyclohexyloxy group at the meta-position (C3).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-2-iodophenol typically involves the iodination of 3-(Cyclohexyloxy)phenol. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the aromatic ring in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in a solvent like acetic acid or dichloromethane at room temperature.

Industrial Production Methods

Industrial production of 3-(Cyclohexyloxy)-2-iodophenol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-2-iodophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The iodine atom can be reduced to form the corresponding phenol.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles like sodium azide or thiourea in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Quinones.

Reduction: Phenols.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-(Cyclohexyloxy)-2-iodophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme inhibition and protein interactions due to its phenolic structure.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active compound.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-2-iodophenol depends on its application. In biological systems, it may interact with enzymes or proteins through hydrogen bonding and hydrophobic interactions. The phenol group can form hydrogen bonds with amino acid residues, while the cyclohexyloxy group can interact with hydrophobic pockets in proteins.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Analysis

The table below compares substituent positions, functional groups, and molecular weights of 3-(Cyclohexyloxy)-2-iodophenol with related compounds:

Compound Name	Substituents (Position)	Functional Groups	Molecular Formula	Molecular Weight (g/mol)
3-(Cyclohexyloxy)-2-iodophenol	I (C2), Cyclohexyloxy (C3)	Phenol, ether, iodide	C₁₂H₁₅IO₂*	~330.06†
4-[5-(3-Iodophenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide	I (C3, phenyl), CF₃ (pyrazole), sulfonamide (benzene)	Sulfonamide, pyrazole, iodide, trifluoromethyl	C₁₆H₁₂F₃IN₃O₂S	493.89
CP 47,497	5-(1,1-dimethylheptyl), 3-hydroxycyclohexyl (C2)	Phenol, alkyl, cyclohexanol	C₂₃H₃₆O₂	344.54‡
3-(2-Cyclohexylamino-ethyl)-phenol	Cyclohexylamino-ethyl (C3)	Phenol, secondary amine	C₁₄H₂₁NO	219.33

*Estimated based on substituents.
†Calculated using atomic weights (C:12.01, H:1.01, I:126.90, O:16.00).
‡Exact molecular weight may vary with isomerism.

Key Observations:

• Iodine vs.
• Cyclohexyl vs. Cyclohexyloxy: The ether linkage in 3-(Cyclohexyloxy)-2-iodophenol reduces hydrogen-bonding capacity compared to CP 47,497’s hydroxycyclohexyl group, likely decreasing water solubility .

Research Findings and Implications

• Lipophilicity and Bioavailability: The cyclohexyloxy group in 3-(Cyclohexyloxy)-2-iodophenol likely enhances membrane permeability compared to polar sulfonamide or amine-containing analogs .
• Stability : Ether linkages (as in the target compound) are generally more stable toward hydrolysis than ester or amide groups, suggesting longer half-lives in biological systems.